Cas no 1146611-91-7 (2-[[(Benzyloxy)carbonyl](methyl)amino]-ethane-1-sulfonic acid)

• Product Name: 2-[[(Benzyloxy)carbonyl](methyl)amino]-ethane-1-sulfonic acid
• CAS No: 1146611-91-7
• MF: C₁₁H₁₅NO₅S
• MW: 273.305502176285
• CID: 6171193
• PubChem ID: 22346486
• Update Time: 2025-06-25

2-[[(Benzyloxy)carbonyl](methyl)amino]-ethane-1-sulfonic acid Chemical and Physical Properties

Names and Identifiers

• 2-{[(benzyloxy)carbonyl](methyl)amino}ethane-1-sulfonic acid
• SCHEMBL4067808
• EN300-6981895
• 2-[[(benzyloxy)carbonyl](methyl)amino]-ethane-1-sulfonic acid
• PPIOJXKNMLSMPD-UHFFFAOYSA-N
• 1146611-91-7
• 2-[[(Benzyloxy)carbonyl](methyl)amino]-ethane-1-sulfonic acid

• Inchi： 1S/C11H15NO5S/c1-12(7-8-18(14,15)16)11(13)17-9-10-5-3-2-4-6-10/h2-6H,7-9H2,1H3,(H,14,15,16)
• InChI Key： PPIOJXKNMLSMPD-UHFFFAOYSA-N
• SMILES： S(CCN(C(=O)OCC1C=CC=CC=1)C)(=O)(=O)O

Computed Properties

• Exact Mass: 273.06709375g/mol
• Monoisotopic Mass: 273.06709375g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 92.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on 2-[[(Benzyloxy)carbonyl](methyl)amino]-ethane-1-sulfonic acid

Introduction to 2-[[(Benzyloxy)carbonyl](methyl)amino]-ethane-1-sulfonic acid (CAS No. 1146611-91-7)

2-[[(Benzyloxy)carbonyl](methyl)amino]-ethane-1-sulfonic acid, identified by its Chemical Abstracts Service (CAS) number 1146611-91-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural and functional properties. This compound belongs to the class of sulfonic acid derivatives, which are widely recognized for their versatility in drug design and development. The presence of both carbamate and sulfonamide functional groups in its molecular structure endows it with the potential for diverse biological activities, making it a valuable intermediate in the synthesis of novel therapeutic agents.

The molecular structure of 2-[[(Benzyloxy)carbonyl](methyl)amino]-ethane-1-sulfonic acid can be described as a linear chain featuring an ethane backbone, with a sulfonic acid group (-SO₃H) attached to one terminal carbon atom. The other terminal carbon is linked to a methylamino group (-CH₂-NH₂), while the middle carbon is connected to a benzyloxy carbamate group (-O-CO-O-C₆H₅). This arrangement results in a highly polar molecule with multiple sites for interaction with biological targets, including enzymes, receptors, and other biomolecules.

In recent years, sulfonic acid derivatives have been extensively studied for their potential applications in medicinal chemistry. The sulfonic acid moiety is particularly noteworthy for its ability to enhance water solubility and binding affinity, which are critical factors in drug design. Additionally, the benzyloxy carbamate group serves as a protecting group for amino functions during synthetic processes, allowing for selective modifications without affecting other functional groups. These characteristics make 2-[[(Benzyloxy)carbonyl](methyl)amino]-ethane-1-sulfonic acid a promising candidate for further exploration in pharmaceutical research.

One of the most compelling aspects of this compound is its potential role in the development of novel bioactive molecules. The combination of a sulfonamide and carbamate group provides multiple opportunities for chemical modification, enabling the synthesis of derivatives with tailored biological properties. For instance, researchers have explored its use as a precursor in the preparation of protease inhibitors, which are essential in treating various diseases, including cancer and inflammation-related disorders. The protease inhibition activity of certain sulfonic acid derivatives has been well-documented in preclinical studies, highlighting the importance of compounds like 2-[[(Benzyloxy)carbonyl](methyl)amino]-ethane-1-sulfonic acid in drug discovery.

Moreover, the structural features of 2-[[(Benzyloxy)carbonyl](methyl)amino]-ethane-1-sulfonic acid suggest its utility in designing molecules that interact with specific biological targets. The presence of multiple hydrogen bond donors and acceptors enhances its ability to bind to biological macromolecules, such as proteins and nucleic acids. This property is particularly valuable in the development of targeted therapies, where precise interactions between drug candidates and biological targets are crucial for efficacy and minimal side effects.

Recent advancements in computational chemistry have further facilitated the exploration of 2-[[(Benzyloxy)carbonyl](methyl)amino]-ethane-1-sulfonic acid as a lead compound. Molecular modeling studies have been conducted to predict its binding affinity to various enzymes and receptors, providing insights into its potential pharmacological effects. These computational approaches have complemented experimental efforts by allowing researchers to screen large libraries of compounds efficiently before synthesizing them in the lab. Such integrative strategies have accelerated the discovery process and enhanced the likelihood of identifying novel therapeutic agents.

The synthesis of 2-[[(Benzyloxy)carbonyl](methyl)amino]-ethane-1-sulfonic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include the introduction of the sulfonic acid group via sulfonylation reactions followed by functionalization at other positions using protecting groups such as carbamate. The use of advanced catalytic systems has improved the efficiency of these reactions, reducing both reaction times and environmental impact.

In conclusion, 2-[[(Benzyloxy)carbonyl](methyl)amino]-ethane-1-sulfonic acid (CAS No. 1146611-91-7) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities. Its role as an intermediate in drug synthesis underscores its importance in developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for sulfonic acid derivatives, compounds like this one are poised to play a pivotal role in shaping the future of medicine.